N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}acetamide

• IUPAC Name: N-[2,2,2-trichloro-1-(2-fluoroanilino)ethyl]acetamide
• InChI: InChI=1S/C10H10Cl3FN2O/c1-6(17)15-9(10(11,12)13)16-8-5-3-2-4-7(8)14/h2-5,9,16H,1H3,(H,15,17)
• InChI Key: FDPBOKVRLZDMJH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C(Cl)(Cl)Cl)NC1=CC=CC=C1F
• Molecular Formula: C10H10Cl3FN2O
• Molecular Weight: 299.6 g/mol

Description

N-{2,2,2-trichloro-1-[(2-fluorophenyl)amino]ethyl}acetamide, commonly known as TFAA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TFAA is a white crystalline powder that is soluble in organic solvents and has a melting point of 85-88°C. In

Scientific Research Applications

TFAA has been used in various scientific research applications, including as a reagent for the synthesis of pharmaceutical compounds, as a protein cross-linking agent, and as a reagent for the analysis of amino acids. TFAA has also been used as a derivatization agent for gas chromatography-mass spectrometry (GC-MS) analysis of steroids and other compounds.

Mechanism of Action

The mechanism of action of TFAA is not fully understood, but it is believed to be related to its ability to react with amino acids and proteins. TFAA can form stable adducts with amino acids and proteins, which can lead to changes in their biochemical and physiological properties.
Biochemical and Physiological Effects:
TFAA has been shown to have a number of biochemical and physiological effects. For example, TFAA can cross-link proteins, which can lead to changes in their structure and function. TFAA can also modify amino acids, which can affect their reactivity and function. TFAA has also been shown to have cytotoxic effects on cells, which may be related to its ability to cross-link proteins.

Advantages and Limitations for Lab Experiments

One advantage of using TFAA in lab experiments is its ability to cross-link proteins, which can be useful for studying protein structure and function. TFAA can also be used as a derivatization agent for GC-MS analysis, which can be useful for analyzing compounds that are not easily detected by other methods. One limitation of using TFAA is its cytotoxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving TFAA. One area of research is the development of new methods for synthesizing TFAA with higher yields and purity. Another area of research is the development of new applications for TFAA, such as its use in the analysis of other compounds or its use as a protein cross-linking agent in vivo. Finally, further research is needed to fully understand the mechanism of action of TFAA and its effects on cells and organisms.

Synthesis Methods

TFAA can be synthesized by reacting 2-fluoroaniline with trichloroacetyl chloride in the presence of a base. The reaction produces TFAA as a white crystalline powder with a yield of around 70%.